Cas no 1491281-86-7 (Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester)

Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester is a brominated thienyl derivative with a tert-butyl ester group, serving as a versatile intermediate in organic synthesis. Its structure, featuring a reactive bromothienyl moiety and a sterically hindered carbamate, makes it valuable for constructing complex heterocyclic frameworks. The tert-butyl ester enhances stability, facilitating handling and storage, while the bromine substituent allows for further functionalization via cross-coupling reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where precise modification of thiophene-based scaffolds is required. Its balanced reactivity and stability make it a practical choice for synthetic applications demanding controlled reactivity.
Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester structure
1491281-86-7 structure
Product Name:Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester
CAS No:1491281-86-7
MF:C11H16BrNO2S
MW:306.219241142273
CID:6564033
PubChem ID:63789229
Update Time:2025-10-31

Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester
    • Tert-butyl ((5-bromothiophen-3-yl)methyl)(methyl)carbamate
    • Inchi: 1S/C11H16BrNO2S/c1-11(2,3)15-10(14)13(4)6-8-5-9(12)16-7-8/h5,7H,6H2,1-4H3
    • InChI Key: RXUHTZLTODBKHK-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)N(CC1C=C(Br)SC=1)C

Computed Properties

  • Exact Mass: 305.00851g/mol
  • Monoisotopic Mass: 305.00851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • Density: 1.384±0.06 g/cm3(Predicted)
  • Boiling Point: 352.7±30.0 °C(Predicted)
  • pka: -1.49±0.70(Predicted)

Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-4257241-0.05g
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate
1491281-86-7 95.0%
0.05g
$528.0 2025-03-15
Enamine
EN300-4257241-0.1g
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate
1491281-86-7 95.0%
0.1g
$553.0 2025-03-15
Enamine
EN300-4257241-0.25g
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate
1491281-86-7 95.0%
0.25g
$579.0 2025-03-15
Enamine
EN300-4257241-0.5g
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate
1491281-86-7 95.0%
0.5g
$603.0 2025-03-15
Enamine
EN300-4257241-1.0g
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate
1491281-86-7 95.0%
1.0g
$628.0 2025-03-15
Enamine
EN300-4257241-2.5g
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate
1491281-86-7 95.0%
2.5g
$1230.0 2025-03-15
Enamine
EN300-4257241-5.0g
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate
1491281-86-7 95.0%
5.0g
$1821.0 2025-03-15
Enamine
EN300-4257241-10.0g
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate
1491281-86-7 95.0%
10.0g
$2701.0 2025-03-15

Additional information on Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester

Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1491281-86-7): A Comprehensive Overview

Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester, with the CAS number 1491281-86-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable subject for further investigation and development.

The structure of this compound features a complex arrangement of functional groups, including a thiophene ring substituted with a bromine atom at the 5-position and a methyl group at the 3-position. The presence of these substituents influences the electronic properties and reactivity of the molecule, making it a versatile scaffold for designing novel pharmacological agents.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes are heterocyclic aromatic compounds that have shown promise in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of bromine and methyl groups into the thiophene ring enhances its pharmacological potential by introducing additional interaction points with biological targets.

The ester functionality in the molecule plays a crucial role in modulating its solubility and bioavailability. Ester groups are known to improve the pharmacokinetic properties of drugs by enhancing their solubility in both aqueous and lipid environments. This characteristic makes Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester a promising candidate for further development as an active pharmaceutical ingredient (API).

One of the most intriguing aspects of this compound is its potential as a precursor for more complex drug molecules. The presence of multiple reactive sites allows for further functionalization through various chemical transformations, such as nucleophilic substitution or condensation reactions. This flexibility makes it an attractive scaffold for medicinal chemists seeking to design novel therapeutics.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. By systematically modifying the structure of Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester, researchers can gain insights into how different substituents affect its biological activity. This information is crucial for optimizing the compound's pharmacological properties and improving its efficacy as a potential drug candidate.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or transition-metal-catalyzed hydrogenations, can be employed to construct the desired molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products.

In addition to its synthetic significance, this compound has garnered attention for its potential applications in drug discovery. Computational modeling and molecular docking studies have been used to explore its interactions with biological targets such as enzymes and receptors. These studies provide valuable insights into the mechanism of action of the compound and help identify potential therapeutic applications.

The pharmaceutical industry is increasingly focusing on developing innovative drugs with improved efficacy and reduced side effects. Compounds like Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester offer a promising starting point for such endeavors. By leveraging cutting-edge synthetic methodologies and computational tools, researchers can accelerate the discovery and development of novel therapeutics.

The future prospects of this compound are further enhanced by its compatibility with green chemistry principles. Sustainable synthetic routes that minimize waste and energy consumption are becoming increasingly important in pharmaceutical research. The development of eco-friendly synthetic protocols for producing Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester could contribute significantly to reducing the environmental impact of drug manufacturing.

In conclusion, Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1491281-86-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel drug molecules with diverse biological activities. By combining traditional organic synthesis with modern computational methods, researchers can unlock its full therapeutic potential and contribute to advancements in medicine.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent